Cas no 2138282-95-6 (1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl-)

• Product Name: 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl-
• CAS No: 2138282-95-6
• MF: C₆H₆BrF₂N₃O₂
• MW: 270.03154706955
• CID: 5300573
• Update Time: 2025-06-08

1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2,2-difluoropropanoic acid
• 3-(5-Bromo-3-methyltriazol-4-yl)-2,2-difluoropropanoic acid
• 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl-

• Inchi： 1S/C6H6BrF2N3O2/c1-12-3(4(7)10-11-12)2-6(8,9)5(13)14/h2H2,1H3,(H,13,14)
• InChI Key： QLKZIYAFEWIPLE-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(C(=O)O)(F)F)N(C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• XLogP3: 1.2
• Topological Polar Surface Area: 68

Additional information on 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl-

Introduction to 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl- (CAS No. 2138282-95-6) and Its Emerging Applications in Chemical Biology

The compound 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl (CAS No. 2138282-95-6) represents a fascinating intersection of heterocyclic chemistry and medicinal innovation. As a derivative of the triazole scaffold, this molecule has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The presence of a bromo substituent at the 4-position and α,α-difluoro groups on the methyl side chain introduces significant electronic and steric modulation, making it a versatile scaffold for drug discovery and molecular probe development.

In recent years, the exploration of triazole-containing compounds has expanded dramatically, driven by their broad spectrum of biological interactions. Triazoles are known for their stability, ease of synthesis, and ability to form hydrogen bonds, which are critical for molecular recognition processes. The specific modification of 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl not only enhances its solubility but also imparts novel reactivity that can be exploited in designing targeted therapeutics. This compound has been studied extensively for its potential applications in modulating enzyme activity and interacting with biological targets.

One of the most compelling aspects of this molecule is its utility as a building block in medicinal chemistry. The bromo group serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow chemists to attach diverse pharmacophores or biomolecules to the triazole core, enabling the rapid generation of libraries for high-throughput screening. Similarly, the α,α-difluoro substituents on the methyl group contribute to metabolic stability while simultaneously enhancing lipophilicity—a critical balance in drug design.

Recent studies have highlighted the role of fluoroalkyl groups in enhancing binding affinity and pharmacokinetic properties of small molecules. In particular, the incorporation of α-fluorinated alkanes has been shown to improve binding to protein targets by increasing hydrophobic interactions and reducing conformational entropy penalties. The 4-bromo substituent further complements this by allowing selective modifications at specific positions on the triazole ring. This dual-modification strategy has been successfully employed in developing inhibitors targeting protein-protein interactions (PPIs), which are notoriously difficult to modulate with traditional small-molecule drugs.

The therapeutic potential of 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl extends beyond enzyme inhibition. Emerging research suggests that this compound may exhibit anti-inflammatory and immunomodulatory effects by interacting with receptors or signaling pathways involved in immune responses. For instance, triazole derivatives have been reported to modulate toll-like receptor (TLR) signaling—a key component of innate immunity—by acting as competitive antagonists or partial agonists. The structural flexibility provided by the propanoic acid side chain also allows for further derivatization into peptidomimetics or kinase inhibitors.

In vitro studies have demonstrated promising results when testing this compound against various disease-relevant targets. Notably, researchers have observed inhibitory effects on kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory disorders and cancer progression. The combination of bromo, difluoro, and carboxylic acid functionalities creates multiple interaction points with these targets, leading to potent inhibition. Additionally, preliminary data indicate that this compound may exhibit selectivity over closely related enzymes by exploiting differences in binding pocket geometry.

The synthesis of 1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-α,α-difluoro-1-methyl involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination at the 4-position followed by fluorination using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The introduction of the propanoic acid moiety is typically achieved via carboxylation reactions or hydrolysis of ester precursors. These synthetic routes underscore the compound's accessibility while maintaining high purity standards required for biological testing.

Advances in computational chemistry have further accelerated the development pipeline for this class of compounds. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead structures before experimental validation. The use of machine learning algorithms has enabled rapid screening of analogs based on predicted pharmacokinetic properties such as solubility or metabolic stability—a critical step in reducing attrition during drug development.

The growing interest in heterocyclic compounds like triazoles is reflected in numerous patents filed by pharmaceutical companies exploring their therapeutic potential. Several academic groups have also published review articles summarizing recent developments in triazole-based drug discovery programs. This trend underscores both academic curiosity and industrial investment into understanding how structural modifications influence biological activity—a cornerstone principle in medicinal chemistry.

Looking ahead,1H-1,2,3-Triazole-5-propanoic acid, 4-bromo-\(\alpha\),\(\alpha\)-difluoro-\(1\)-methyl has significant untapped potential across multiple therapeutic areas including oncology,neurodegenerative diseases,and infectious diseases where modulation of protein function is central to treatment strategies.*Future research should focus on expanding synthetic methodologies*to produce analog libraries efficiently.*Additionally,*exploring prodrug strategies*could enhance bioavailability while maintaining target specificity.*Collaborative efforts between synthetic chemists*and biologists will be essential*to translate these promising preclinical findings into clinical candidates.*